Cas no 1806299-89-7 (4-Phenyl-5-(trifluoromethyl)pyridine-2-acetic acid)

• Product Name: 4-Phenyl-5-(trifluoromethyl)pyridine-2-acetic acid
• CAS No: 1806299-89-7
• MF: C₁₄H₁₀F₃NO₂
• MW: 281.229914188385
• CID: 4908228
• Update Time: 2025-06-23

4-Phenyl-5-(trifluoromethyl)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Phenyl-5-(trifluoromethyl)pyridine-2-acetic acid

• Inchi： 1S/C14H10F3NO2/c15-14(16,17)12-8-18-10(7-13(19)20)6-11(12)9-4-2-1-3-5-9/h1-6,8H,7H2,(H,19,20)
• InChI Key： KFCHOPLFCAPRFB-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(CC(=O)O)C=C1C1C=CC=CC=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 340
• XLogP3: 2.9
• Topological Polar Surface Area: 50.2

Additional information on 4-Phenyl-5-(trifluoromethyl)pyridine-2-acetic acid

Introduction to 4-Phenyl-5-(trifluoromethyl)pyridine-2-acetic acid (CAS No. 1806299-89-7)

4-Phenyl-5-(trifluoromethyl)pyridine-2-acetic acid, identified by its CAS number 1806299-89-7, is a significant compound in the realm of pharmaceutical and chemical research. This compound belongs to the pyridine derivative family, characterized by its unique structural and functional properties. The presence of both a phenyl group and a trifluoromethyl substituent enhances its reactivity and potential applications in medicinal chemistry. The acetic acid moiety at the 2-position further contributes to its versatility, making it a valuable intermediate in synthetic chemistry.

The structure of 4-Phenyl-5-(trifluoromethyl)pyridine-2-acetic acid exhibits a conjugated system that can participate in various electronic and steric interactions. This feature is particularly relevant in drug design, where molecular interactions with biological targets are crucial. The trifluoromethyl group, known for its electron-withdrawing properties, can modulate the electronic distribution of the molecule, influencing its binding affinity and metabolic stability. Such characteristics make this compound a promising candidate for developing novel therapeutic agents.

In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. Studies have demonstrated that pyridine-based compounds often exhibit potent pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in 4-Phenyl-5-(trifluoromethyl)pyridine-2-acetic acid may contribute to its unique pharmacokinetic profile, making it an attractive scaffold for drug discovery.

One of the most compelling aspects of this compound is its potential application in medicinal chemistry. Researchers have been exploring its utility as a precursor for synthesizing more complex molecules with enhanced biological activity. For instance, the acetic acid group can be readily modified through esterification or amidation reactions, leading to a diverse array of derivatives with tailored properties. These modifications can fine-tune the pharmacological profile of the final product, making it more effective against specific targets.

Recent advancements in drug development technologies have highlighted the importance of structural diversity in lead compounds. 4-Phenyl-5-(trifluoromethyl)pyridine-2-acetic acid fits well within this paradigm, offering a balance between structural complexity and synthetic accessibility. Its molecular framework provides multiple sites for chemical modification, enabling researchers to explore various structural motifs without compromising on feasibility.

The synthetic pathways for preparing this compound have also been optimized to ensure high yields and purity. Modern synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, have been employed to introduce the desired substituents efficiently. These advancements not only streamline the production process but also enhance the scalability of the synthesis, making it more suitable for industrial applications.

In addition to its pharmaceutical applications, 4-Phenyl-5-(trifluoromethyl)pyridine-2-acetic acid has shown promise in other areas of chemical research. Its unique electronic properties make it a valuable tool for studying molecular interactions in spectroscopic studies. For example, nuclear magnetic resonance (NMR) spectroscopy has been used to elucidate its conformational preferences, providing insights into how it might interact with biological targets.

The pharmacological evaluation of this compound has revealed several interesting findings. Preclinical studies indicate that derivatives of this scaffold exhibit significant activity against certain cancer cell lines. The combination of the phenyl and trifluoromethyl groups appears to enhance binding affinity to specific enzymes involved in tumor proliferation. These findings underscore the potential of this compound as a starting point for developing novel anticancer agents.

Furthermore, the metabolic stability of 4-Phenyl-5-(trifluoromethyl)pyridine-2-acetic acid has been carefully assessed through computational modeling and experimental validation. Studies suggest that the trifluoromethyl group contributes to improved metabolic resistance compared to analogous compounds without this substituent. This property is particularly desirable in drug development, as it can extend the half-life of active pharmaceutical ingredients (APIs) within the body.

The regulatory considerations associated with this compound are also important from a commercial standpoint. Given its potential therapeutic applications, manufacturers must adhere to stringent quality control measures during production. Good Manufacturing Practices (GMP) guidelines are typically followed to ensure consistency and safety across batches. Additionally, toxicological assessments are conducted to evaluate potential side effects before clinical trials can commence.

In conclusion,4-Phenyl-5-(trifluoromethyl)pyridine-2-acetic acid (CAS No. 1806299-89-7) represents a versatile and promising compound with significant implications for pharmaceutical research and drug development. Its unique structural features offer opportunities for designing molecules with enhanced biological activity and improved pharmacokinetic profiles. As research continues to uncover new applications for this compound,its importance is likely to grow, driving further innovation in medicinal chemistry.